Diethylmethyl(2-((1-oxoallyl)amino)ethyl)ammonium methyl sulphate

Specification

• CAS No.: 93892-95-6
• Molecular Formula: C11H24N2O5S
• Molecular Weight: 296.39 g/mol
• IUPAC Name: diethyl-methyl-[2-(prop-2-enoylamino)ethyl]azanium;methyl sulfate
• Standard InChI: InChI=1S/C10H20N2O.CH4O4S/c1-5-10(13)11-8-9-12(4,6-2)7-3;1-5-6(2,3)4/h5H,1,6-9H2,2-4H3;1H3,(H,2,3,4)
• Standard InChI Key: SHMXKYYYVMBOGJ-UHFFFAOYSA-N
• Canonical SMILES: CC[N+](C)(CC)CCNC(=O)C=C.COS(=O)(=O)[O-]

Introduction

Chemical Structure and Properties

Molecular Architecture

The compound’s structure comprises three key components:

• A diethylmethylammonium cation ($\text{(C}_2\text{H}_5\text{)}_2\text{CH}_3\text{N}^+$), which confers surfactant properties common to quaternary ammonium salts.

• A 2-((1-oxoallyl)amino)ethyl side chain, introducing an α,β-unsaturated ketone moiety capable of participating in conjugate addition reactions.

• A methyl sulphate anion ($\text{CH}_3\text{SO}_4^-$), enhancing water solubility and stabilizing the ionic structure.

The presence of the 1-oxoallyl group ($\text{CH}_2=\text{C(O)-}$) distinguishes this compound from analogues like trimethyl(1-methyl-2-((1-oxoallyl)oxy)ethyl)ammonium methyl sulphate (CAS 93941-88-9), which contains an ester-linked oxy group instead of an amino linkage.

Physicochemical Characteristics

Property	Value
Molecular Formula	$\text{C}_{11}\text{H}_{24}\text{N}_{2}\text{O}_{5}\text{S}$
Molecular Weight	296.39 g/mol
CAS Number	93892-95-6
Ionic Charge	+1 (cation), -1 (anion)
Solubility	High in polar solvents (e.g., water, methanol)
Stability	Sensitive to strong acids/bases and oxidizing agents

The methyl sulphate group’s electronegativity contributes to the compound’s hygroscopic nature, necessitating storage in anhydrous conditions.

Synthesis and Production

Laboratory Synthesis

The synthesis involves a multi-step sequence:

• Amination: Reaction of diethylmethylamine with 1-chloro-2-((1-oxoallyl)amino)ethane to form the tertiary ammonium intermediate.

• Quaternization: Treatment with methyl sulphate under controlled pH (7–8) to yield the final quaternary ammonium salt.

Key reaction conditions include:

• Temperature: 20–25°C to prevent decomposition of the oxoallyl group.

• Solvent: Polar aprotic solvents (e.g., dimethylformamide) to enhance reactivity.

Industrial Scalability

Industrial production employs continuous-flow reactors to optimize yield (reported >85%) and purity. Challenges include managing exothermic quaternization and ensuring consistent anion exchange.

Applications and Industrial Relevance

Chemical Intermediate

The compound serves as a precursor in synthesizing:

• Cationic surfactants: Used in fabric softeners and agrochemical formulations.

• Ionic liquids: Tailored for catalytic applications due to tunable solubility and thermal stability.

Materials Science

Its dual functionality (ammonium cation and reactive oxoallyl group) enables:

• Surface modification: Covalent grafting onto polymers to enhance hydrophilicity.

• Crosslinking agents: Participation in Michael addition reactions to form polymer networks.

Hazard Category	Precautionary Measures
Skin/Irritation	Use nitrile gloves; avoid direct contact
Inhalation	Employ fume hoods during handling
Environmental Impact	Biodegradation studies pending; restrict aqueous discharge

Safety Data Sheets (SDS) recommend storage at 2–8°C in airtight containers to prevent hydrolysis.

Comparison with Structural Analogues

Compound Name	CAS Number	Key Structural Difference
Diethylmethyl(2-((1-oxoallyl)amino)ethyl)ammonium methyl sulphate	93892-95-6	Amino-linked oxoallyl group
Trimethyl(1-methyl-2-((1-oxoallyl)oxy)ethyl)ammonium methyl sulphate	93941-88-9	Ester-linked oxoallyl group; trimethylammonium core

The amino linkage in the target compound enhances nucleophilic reactivity compared to the ester variant, enabling divergent synthetic applications.

Future Research Directions

• Mechanistic Studies: Elucidate interactions with biological membranes and enzymes.

• Derivatization: Explore functionalization of the oxoallyl group for drug delivery systems.

• Environmental Toxicology: Assess biodegradation pathways and ecotoxicological impacts.